Cas no 1803812-48-7 (4-(Trifluoromethyl)benzo[d]oxazole-2-sulfonyl chloride)

• Product Name: 4-(Trifluoromethyl)benzo[d]oxazole-2-sulfonyl chloride
• CAS No: 1803812-48-7
• MF: C₈H₃ClF₃NO₃S
• MW: 285.62753033638
• CID: 4818703
• Update Time: 2025-07-02

4-(Trifluoromethyl)benzo[d]oxazole-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)benzo[d]oxazole-2-sulfonyl chloride

• Inchi： 1S/C8H3ClF3NO3S/c9-17(14,15)7-13-6-4(8(10,11)12)2-1-3-5(6)16-7/h1-3H
• InChI Key： VDHBJNYVJKEMBW-UHFFFAOYSA-N
• SMILES： ClS(C1=NC2=C(C=CC=C2C(F)(F)F)O1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 394
• XLogP3: 3
• Topological Polar Surface Area: 68.6

Additional information on 4-(Trifluoromethyl)benzo[d]oxazole-2-sulfonyl chloride

Professional Introduction to 4-(Trifluoromethyl)benzo[d]oxazole-2-sulfonyl Chloride (CAS No. 1803812-48-7)

4-(Trifluoromethyl)benzo[d]oxazole-2-sulfonyl chloride, identified by the CAS number 1803812-48-7, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of a trifluoromethyl group in its structure imparts unique electronic and steric properties, making it a valuable building block for the development of novel therapeutic agents.

The benzo[d]oxazole core is a heterocyclic aromatic system that has been extensively studied for its pharmacological properties. It is known to exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The introduction of a sulfonyl chloride functional group at the 2-position of the benzo[d]oxazole ring enhances its reactivity, allowing for further derivatization and modification to tailor its biological profile. This makes 4-(trifluoromethyl)benzo[d]oxazole-2-sulfonyl chloride a versatile intermediate for medicinal chemists seeking to develop new drug candidates.

In recent years, there has been a growing interest in the development of compounds containing trifluoromethyl groups due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic properties. The trifluoromethyl moiety can modulate the electronic properties of adjacent functional groups, leading to enhanced interactions with biological targets. This feature has been exploited in the design of numerous successful drugs, including antifungal agents, antiviral medications, and anticancer therapies. The incorporation of this group into the benzo[d]oxazole scaffold in 4-(trifluoromethyl)benzo[d]oxazole-2-sulfonyl chloride suggests that it may have potential applications in these therapeutic areas.

The synthesis of 4-(trifluoromethyl)benzo[d]oxazole-2-sulfonyl chloride involves multi-step organic transformations that require precise control over reaction conditions. The starting materials typically include commercially available precursors such as 2-amino-3-hydroxy-5-(trifluoromethyl)benzofuran and sulfonyl halides. The reaction sequence often involves cyclization followed by sulfonylation to introduce the sulfonyl chloride functionality. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may also be employed to achieve higher yields and purities.

The reactivity of 4-(trifluoromethyl)benzo[d]oxazole-2-sulfonyl chloride makes it a valuable intermediate for the preparation of various derivatives. For instance, it can undergo nucleophilic substitution reactions with amines, alcohols, and other nucleophiles to form sulfonamides, sulfonates, and other functionalized compounds. These derivatives can then be further modified to produce novel molecules with enhanced biological activity. The ability to easily introduce different substituents into the structure allows for rapid screening and optimization of drug candidates.

In the context of drug discovery, 4-(trifluoromethyl)benzo[d]oxazole-2-sulfonyl chloride has been explored as a key intermediate in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. For example, researchers have investigated its potential use in designing inhibitors for enzymes such as kinases and proteases, which are often implicated in cancer and inflammatory diseases. The unique combination of structural features provided by the trifluoromethyl strong>, benzo[d]oxazole core, and sulfonyl chloride functionality makes it an attractive scaffold for such applications.

The pharmacological evaluation of derivatives derived from 4-(trifluo r om ethyl )ben z o[ d ] ox az o le -2 -s ul fon y l ch lor ide ) has revealed promising results in preclinical studies. These studies have demonstrated that certain derivatives exhibit significant inhibitory activity against target enzymes with high selectivity profiles. Additionally, some derivatives have shown favorable pharmacokinetic properties in animal models, indicating potential for further development into clinical candidates.

The industrial production of 4-(tr if lu or om ethyl )be nz o[ d ] ox az o le -2 -s ul fon y l ch lor ide ) requires stringent quality control measures to ensure consistency and purity. Manufacturers must adhere to Good Manufacturing Practices (GMP) to meet regulatory standards for pharmaceutical intermediates. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are employed to monitor reaction progress and verify product identity.

The future prospects for 4-(tr if lu or om ethyl )be nz o[ d ] ox az o le -2 -s ul fon y l ch lor ide ) are promising as ongoing research continues to uncover new applications in drug discovery and development. Innovations in synthetic methodologies may further enhance its accessibility and utility as an intermediate. Collaborative efforts between academic researchers and industry scientists will be crucial in translating these findings into tangible therapeutic advancements.